Cas no 827340-19-2 (1,3,4-Oxadiazole, 2,5-bis[4-[2-(4-fluorophenyl)ethenyl]phenyl]-)
![1,3,4-Oxadiazole, 2,5-bis[4-[2-(4-fluorophenyl)ethenyl]phenyl]- structure](https://www.kuujia.com/scimg/cas/827340-19-2x500.png)
827340-19-2 structure
Product name:1,3,4-Oxadiazole, 2,5-bis[4-[2-(4-fluorophenyl)ethenyl]phenyl]-
1,3,4-Oxadiazole, 2,5-bis[4-[2-(4-fluorophenyl)ethenyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Oxadiazole, 2,5-bis[4-[2-(4-fluorophenyl)ethenyl]phenyl]-
- 2,5-bis[4-[2-(4-fluorophenyl)ethenyl]phenyl]-1,3,4-oxadiazole
- 2,5-Bis{4-[2-(4-fluorophenyl)ethenyl]phenyl}-1,3,4-oxadiazole
- 827340-19-2
- DTXSID00836826
-
- Inchi: InChI=1S/C30H20F2N2O/c31-27-17-9-23(10-18-27)3-1-21-5-13-25(14-6-21)29-33-34-30(35-29)26-15-7-22(8-16-26)2-4-24-11-19-28(32)20-12-24/h1-20H
- InChI Key: LKLOVQRHQAAHFX-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C=CC2=CC=C(C=C2)F)C3=NN=C(O3)C4=CC=C(C=C4)C=CC5=CC=C(C=C5)F
Computed Properties
- Exact Mass: 462.15436959g/mol
- Monoisotopic Mass: 462.15436959g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 6
- Complexity: 625
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 7.8
- Topological Polar Surface Area: 38.9Ų
1,3,4-Oxadiazole, 2,5-bis[4-[2-(4-fluorophenyl)ethenyl]phenyl]- Related Literature
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
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